Cas no 877962-38-4 (2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate)

• Product Name: 2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate
• CAS No: 877962-38-4
• Molecular Formula: C₁₈H₁₅Cl₂N₃O₄
• Molecular Weight: 408.235402345657
• CID: 5455120
• PubChem ID: 9115097

2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate Properties

Names and Identifiers

• {[2-(CYCLOPROPYLCARBAMOYL)PHENYL]CARBAMOYL}METHYL 3,6-DICHLOROPYRIDINE-2-CARBOXYLATE
• [2-[2-(cyclopropylcarbamoyl)anilino]-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate
• EN300-26606763
• Z16552427
• AKOS001205712
• 877962-38-4
• 2-[[2-[(Cyclopropylamino)carbonyl]phenyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate

• InChIKey： DNIAXYMFKAFZPK-UHFFFAOYSA-N
• Inchi： 1S/C18H15Cl2N3O4/c19-12-7-8-14(20)23-16(12)18(26)27-9-15(24)22-13-4-2-1-3-11(13)17(25)21-10-5-6-10/h1-4,7-8,10H,5-6,9H2,(H,21,25)(H,22,24)
• SMILES： C1(C(OCC(NC2=CC=CC=C2C(NC2CC2)=O)=O)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 407.0439614g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 407.0439614g/mol
• Heavy Atom Count: 27
• Complexity: 573
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Boiling Point: 710.5±60.0 °C(Predicted)
• pka: 11.74±0.70(Predicted)
• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives